Cas no 84219-03-4 (Cyclohexaneacetic acid, 4-pentyl-, trans-)

• Product Name: Cyclohexaneacetic acid, 4-pentyl-, trans-
• CAS No: 84219-03-4
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 667540
• PubChem ID: 3736504
• Update Time: 2025-04-19

Cyclohexaneacetic acid, 4-pentyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-pentyl-, trans-
• 2-(4-pentylcyclohexyl)acetic acid
• Trans-4-pentylcyclohexylacetic acid
• SCHEMBL9899525
• 2-(4-pentylcyclohexyl)aceticAcid
• SCHEMBL10726112
• SCHEMBL17592080
• KVBNAJRQLNFGGK-HAQNSBGRSA-N
• FT-0718877
• CS-0326476
• DTXSID70395738
• AKOS005080859
• 12N-237
• A1-26100
• MFCD00995144
• 84219-03-4
• 74603-16-0

• Inchi： 1S/C13H24O2/c1-2-3-4-5-11-6-8-12(9-7-11)10-13(14)15/h11-12H,2-10H2,1H3,(H,14,15)
• InChI Key： KVBNAJRQLNFGGK-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.940±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.085 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids